Cas no 98213-03-7 (1-(Aziridin-1-yl)-3-[4-[[4-(aziridin-1-ylcarbamoylamino)phenyl]methyl]phenyl]urea)

• Product Name: 1-(Aziridin-1-yl)-3-[4-[[4-(aziridin-1-ylcarbamoylamino)phenyl]methyl]phenyl]urea
• CAS No: 98213-03-7
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 734440
• Update Time: 2023-08-03

1-(Aziridin-1-yl)-3-[4-[[4-(aziridin-1-ylcarbamoylamino)phenyl]methyl]phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(aziridin-1-yl)-3-[4-[[4-(aziridin-1-ylcarbamoylamino)phenyl]methyl]phenyl]urea
• Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-1-aziridinyl-
• N,N'-[Methylenedi(4,1-phenylene)]bis(N'-aziridin-1-ylurea)
• 1-(Aziridin-1-yl)-3-[4-[[4-(aziridin-1-ylcarbamoylamino)phenyl]methyl]phenyl]urea

• Inchi： 1S/C19H22N6O2/c26-18(22-24-9-10-24)20-16-5-1-14(2-6-16)13-15-3-7-17(8-4-15)21-19(27)23-25-11-12-25/h1-8H,9-13H2,(H2,20,22,26)(H2,21,23,27)
• InChI Key： QKOYRHNKLYEIAU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NN1CC1)=O)NN1CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 474
• Topological Polar Surface Area: 88.3